Cas no 2034226-06-5 (3-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine)

• Product Name: 3-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine
• CAS No: 2034226-06-5
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 5348058
• Update Time: 2025-07-23

3-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylthiazol-5-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone
• (2,4-dimethyl-1,3-thiazol-5-yl)-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]methanone
• 3-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine

• Inchi： 1S/C16H20N4O2S/c1-10-6-7-14(19-18-10)22-13-5-4-8-20(9-13)16(21)15-11(2)17-12(3)23-15/h6-7,13H,4-5,8-9H2,1-3H3
• InChI Key： ZXBWUDXHGPLSHT-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(N1CCCC(C1)OC1=CC=C(C)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 425
• XLogP3: 2.4
• Topological Polar Surface Area: 96.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine

Professional Introduction to Compound with CAS No. 2034226-06-5 and Product Name: 3-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine

The compound with the CAS number 2034226-06-5 and the product name 3-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this compound, particularly the presence of a piperidine ring and a thiazole moiety, contribute to its unique chemical properties and biological activities.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 2,4-dimethyl-1,3-thiazole core in this molecule is a well-known pharmacophore that has been extensively studied for its biological activity. The incorporation of this moiety into the molecular framework enhances the compound's interactions with biological targets, making it a promising candidate for further investigation.

The piperidine ring is another critical structural element that influences the compound's pharmacokinetic and pharmacodynamic properties. Piperidine derivatives are known for their ability to modulate various biological pathways, including those involved in central nervous system (CNS) disorders. The specific substitution pattern on the piperidine ring in this compound further tailors its interaction with biological receptors, potentially leading to novel therapeutic effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The 6-methylpyridazine portion of the molecule provides a versatile scaffold that can be modified to develop new drugs targeting a wide range of diseases. The oxygen linkage between the piperidine and pyridazine rings introduces flexibility into the structure, allowing for further functionalization and optimization.

In recent years, there has been growing interest in developing small molecules that can modulate neurotransmitter systems. The combination of thiazole and piperidine moieties suggests that this compound may have effects on neurotransmitter receptors such as serotonin or dopamine receptors. Preliminary studies have indicated that derivatives of this class exhibit potential antidepressant and anxiolytic properties, making them attractive candidates for treating mood disorders.

The molecular interactions of this compound are also worth exploring. The presence of multiple heterocyclic rings creates opportunities for diverse binding modes with biological targets. Computational studies have shown that this compound can interact with proteins involved in signal transduction pathways, suggesting its potential as a kinase inhibitor or modulator of other enzyme systems.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. The introduction of the thiazole carbonyl group followed by its reaction with piperidine derivatives exemplifies advanced techniques in heterocyclic chemistry. These synthetic strategies not only highlight the versatility of current chemical tools but also provide insights into optimizing reaction conditions for industrial-scale production.

The pharmacological profile of this compound is still under investigation, but initial findings are promising. In vitro assays have demonstrated activity against several disease-relevant targets, including enzymes and receptors implicated in neurological disorders. The dual functionality provided by the thiazole and piperidine moieties allows for selective modulation of biological pathways without significant off-target effects.

The development of new drugs often involves iterative optimization based on structural modifications. This compound serves as a valuable starting point for designing analogs with enhanced potency and selectivity. By systematically altering substituents on the thiazole or piperidine rings, researchers can fine-tune the pharmacological properties to meet specific therapeutic needs.

The use of computational modeling has been instrumental in understanding the binding interactions between this compound and its target proteins. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations provide detailed insights into how the molecule interacts with biological systems at an atomic level. These computational approaches complement experimental data and accelerate the drug discovery process.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in materials science and agrochemicals. The ability to functionalize multiple sites on the molecule allows for diverse applications across different industries.

In conclusion, 3-{[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)piperidin-3-yl]oxy}-6-methylpyridazine (CAS No. 2034226-06-5) represents a significant contribution to pharmaceutical chemistry. Its innovative structure combines well-studied pharmacophores that offer potential therapeutic benefits across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug development efforts.